Cas no 2680893-62-1 (benzyl N-3-(2-methylpropanoyl)phenylcarbamate)

• Product Name: benzyl N-3-(2-methylpropanoyl)phenylcarbamate
• CAS No: 2680893-62-1
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5637309
• PubChem ID: 165931932
• Update Time: 2025-05-21

benzyl N-3-(2-methylpropanoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(2-methylpropanoyl)phenyl]carbamate
• 2680893-62-1
• EN300-28289725
• benzyl N-3-(2-methylpropanoyl)phenylcarbamate

• Inchi： 1S/C18H19NO3/c1-13(2)17(20)15-9-6-10-16(11-15)19-18(21)22-12-14-7-4-3-5-8-14/h3-11,13H,12H2,1-2H3,(H,19,21)
• InChI Key： SLKFCVIRDOJYSK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-3-(2-methylpropanoyl)phenylcarbamate

Professional Introduction to Benzyl N-3-(2-methylpropanoyl)phenylcarbamate (CAS No. 2680893-62-1)

Benzyl N-3-(2-methylpropanoyl)phenylcarbamate, with the chemical formula C₁₇H₂₁NO₂, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2680893-62-1, has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of a benzyl group, a 2-methylpropanoyl moiety, and a phenylcarbamate moiety contributes to its unique chemical profile, making it a valuable candidate for further research and development.

The benzyl group is a common structural feature in many pharmaceutical compounds, often serving as a protecting group or a substituent that enhances solubility and bioavailability. In the context of Benzyl N-3-(2-methylpropanoyl)phenylcarbamate, the benzyl group may play a role in stabilizing the molecule during synthesis and purification processes. The 2-methylpropanoyl moiety, also known as isobutyroyl, introduces a branched alkyl chain that can influence the compound's physical properties, such as melting point and solubility. This structural feature is particularly relevant in drug design, as it can affect how the molecule interacts with biological targets.

The phenylcarbamate moiety is another critical component of this compound. Carbamates are known for their versatility in medicinal chemistry, often serving as intermediates in the synthesis of more complex molecules. The phenyl ring provides additional opportunities for functionalization, allowing for the introduction of various substituents that can modulate the compound's biological activity. Recent studies have highlighted the importance of phenylcarbamates in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Benzyl N-3-(2-methylpropanoyl)phenylcarbamate with greater accuracy. Molecular modeling techniques have been used to explore how this compound might interact with specific enzymes and receptors. For instance, studies suggest that the phenylcarbamate moiety could interact with serine proteases, which are involved in various physiological processes. By understanding these interactions at a molecular level, researchers can design more effective drugs with fewer side effects.

The synthesis of Benzyl N-3-(2-methylpropanoyl)phenylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of benzoyl chloride with N-3-(2-methylpropanoyl)aniline in the presence of a base catalyst. Alternatively, carbamate formation can be achieved through the reaction of an ester derivative with ammonia or an amine salt. The choice of synthetic pathway depends on factors such as cost-effectiveness, scalability, and environmental considerations.

In terms of applications, Benzyl N-3-(2-methylpropanoyl)phenylcarbamate has shown promise in preclinical studies as a potential lead compound for drug development. Its unique structural features make it suitable for targeting various biological pathways. For example, researchers have explored its potential as an inhibitor of enzymes involved in inflammation and pain signaling. Additionally, its ability to cross the blood-brain barrier suggests that it may be useful in treating neurological disorders.

The pharmacokinetic properties of Benzyl N-3-(2-methylpropanoyl)phenylcarbamate are also of interest. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for developing drugs that can be administered orally and remain active in the body long enough to exert their therapeutic effects. Further research is needed to fully understand its pharmacokinetic profile and to identify any potential metabolic pathways that could lead to drug-drug interactions.

From a regulatory perspective, Benzyl N-3-(2-methylpropanoyl)phenylcarbamate must undergo rigorous testing to ensure safety and efficacy before it can be approved for clinical use. This involves preclinical studies using cell cultures and animal models to assess its biological activity and toxicity. If these studies yield positive results, clinical trials can be conducted to evaluate its effectiveness in humans. The regulatory process is designed to protect patients while ensuring that new drugs meet high standards of quality and performance.

The future directions for research on Benzyl N-3-(2-methylpropanoyl)phenylcarbamate are numerous. One area of interest is exploring its potential as a prodrug or a precursor for more complex molecules. By modifying its structure or combining it with other compounds, researchers may be able to develop novel therapeutic agents with enhanced properties. Additionally, advances in biocatalysis could enable more sustainable synthesis methods for this compound, reducing reliance on traditional chemical processes.

In conclusion, Benzyl N-3-(2-methylpropanoyl)phenylcarbamate (CAS No. 2680893-62-1) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it suitable for targeting various biological pathways, while its favorable pharmacokinetic properties suggest it could be developed into an effective therapeutic agent. Continued research into this compound will likely yield valuable insights into drug design and development strategies.